Cas no 1378431-64-1 (Methyl 2-bromo-3-chloro-5-methylbenzoate)

• Product Name: Methyl 2-bromo-3-chloro-5-methylbenzoate
• CAS No: 1378431-64-1
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 2190418
• Update Time: 2023-08-07

Methyl 2-bromo-3-chloro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-chloro-5-methylbenzoate

• Inchi： 1S/C9H8BrClO2/c1-5-3-6(9(12)13-2)8(10)7(11)4-5/h3-4H,1-2H3
• InChI Key： MDMVNUHTNUBNCR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 26.3